Cas no 2243501-23-5 (Fmoc-D-Idc(2)-OH)
Fmoc-D-Idc(2)-OH Chemical and Physical Properties
Names and Identifiers
-
- 2243501-23-5
- (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)indoline-2-carboxylic acid
- (2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid
- EN300-6492519
- Fmoc-D-Idc(2)-OH
-
- Inchi: 1S/C24H19NO4/c26-23(27)22-13-15-7-1-6-12-21(15)25(22)24(28)29-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h1-12,20,22H,13-14H2,(H,26,27)/t22-/m1/s1
- InChI Key: FWYAYXBFHLDIRA-JOCHJYFZSA-N
- SMILES: O(C(N1C2C=CC=CC=2C[C@@H]1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 385.13140809g/mol
- Monoisotopic Mass: 385.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 66.8Ų
Fmoc-D-Idc(2)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6492519-0.05g |
(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid |
2243501-23-5 | 95% | 0.05g |
$282.0 | 2023-05-23 | |
| Enamine | EN300-6492519-0.1g |
(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid |
2243501-23-5 | 95% | 0.1g |
$420.0 | 2023-05-23 | |
| Enamine | EN300-6492519-0.25g |
(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid |
2243501-23-5 | 95% | 0.25g |
$601.0 | 2023-05-23 | |
| Enamine | EN300-6492519-0.5g |
(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid |
2243501-23-5 | 95% | 0.5g |
$947.0 | 2023-05-23 | |
| Enamine | EN300-6492519-1.0g |
(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid |
2243501-23-5 | 95% | 1g |
$1214.0 | 2023-05-23 | |
| Enamine | EN300-6492519-2.5g |
(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid |
2243501-23-5 | 95% | 2.5g |
$2379.0 | 2023-05-23 | |
| Enamine | EN300-6492519-5.0g |
(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid |
2243501-23-5 | 95% | 5g |
$3520.0 | 2023-05-23 | |
| Enamine | EN300-6492519-10.0g |
(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid |
2243501-23-5 | 95% | 10g |
$5221.0 | 2023-05-23 | |
| Aaron | AR028031-50mg |
(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid |
2243501-23-5 | 95% | 50mg |
$413.00 | 2025-02-15 | |
| Aaron | AR028031-100mg |
(2R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3-dihydro-1H-indole-2-carboxylic acid |
2243501-23-5 | 95% | 100mg |
$603.00 | 2025-02-15 |
Fmoc-D-Idc(2)-OH Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Fmoc-D-Idc(2)-OH
Research Brief on Fmoc-D-Idc(2)-OH and Its Applications in Chemical Biology and Pharmaceutical Research
The compound Fmoc-D-Idc(2)-OH (CAS: 2243501-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and applications in therapeutic and diagnostic contexts.
Fmoc-D-Idc(2)-OH is a derivative of the non-natural amino acid indoline-2-carboxylic acid (Idc), which is protected with a fluorenylmethyloxycarbonyl (Fmoc) group. This protection strategy is commonly employed in solid-phase peptide synthesis (SPPS) to facilitate the stepwise assembly of peptides. Recent studies have highlighted the compound's role in the synthesis of peptidomimetics and constrained peptides, which are increasingly being explored for their enhanced stability and bioactivity compared to linear peptides.
One of the key findings from recent research is the use of Fmoc-D-Idc(2)-OH in the development of novel peptide-based therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the incorporation of this compound into cyclic peptides designed to target protein-protein interactions (PPIs) implicated in cancer and inflammatory diseases. The constrained conformation imparted by the Idc moiety was shown to improve binding affinity and selectivity, making these peptides promising candidates for further preclinical evaluation.
In addition to its therapeutic potential, Fmoc-D-Idc(2)-OH has also been utilized in the design of peptide-based diagnostics. Researchers have exploited its fluorescent properties, conferred by the Fmoc group, to develop probes for imaging and detection applications. A recent study in Analytical Chemistry reported the successful use of Fmoc-D-Idc(2)-OH-labeled peptides for the detection of specific biomarkers in complex biological samples, showcasing its versatility in diagnostic tool development.
The synthesis and characterization of Fmoc-D-Idc(2)-OH have also been subjects of recent investigations. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the compound's purity and structural integrity. These studies have provided valuable insights into the optimal conditions for its storage and handling, ensuring its reliable use in research and industrial applications.
Looking ahead, the continued exploration of Fmoc-D-Idc(2)-OH and its derivatives is expected to yield further breakthroughs in peptide-based drug discovery and diagnostics. Its unique combination of structural rigidity and synthetic accessibility positions it as a valuable building block for the development of next-generation therapeutics and tools. Future research directions may include the optimization of its incorporation into more complex peptide architectures and the exploration of its potential in targeted drug delivery systems.
In conclusion, Fmoc-D-Idc(2)-OH (CAS: 2243501-23-5) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, therapeutics, and diagnostics underscore its versatility and potential to address unmet medical needs. As research in this area progresses, it is anticipated that this compound will play an increasingly important role in advancing the field.
2243501-23-5 (Fmoc-D-Idc(2)-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)